4,5-Difluoro-2-(methoxycarbonyl)benzoic acid
Catalog No.
S13328655
CAS No.
M.F
C9H6F2O4
M. Wt
216.14 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
4,5-Difluoro-2-(methoxycarbonyl)benzoic acid
IUPAC Name
4,5-difluoro-2-methoxycarbonylbenzoic acid
Molecular Formula
C9H6F2O4
Molecular Weight
216.14 g/mol
InChI
InChI=1S/C9H6F2O4/c1-15-9(14)5-3-7(11)6(10)2-4(5)8(12)13/h2-3H,1H3,(H,12,13)
InChI Key
JNZKGGBNJNYYDZ-UHFFFAOYSA-N
Canonical SMILES
COC(=O)C1=CC(=C(C=C1C(=O)O)F)F
XLogP3
1.3
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
1
Exact Mass
216.02341499 g/mol
Monoisotopic Mass
216.02341499 g/mol
Heavy Atom Count
15
Dates
Last modified: 08-10-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:608-34-4
Molecular Formula:C5H6N2O2
Molecular Weight:126.11 g/mol
Availability:
In Stock
CAS No.:168982-69-2
Molecular Formula:C16H27NO4
Molecular Weight:297.39 g/mol
Availability:
In Stock
